N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-(3-chloro-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)-2,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C21H17ClN2O6S/c1-28-14-5-8-20(19(11-14)29-2)31(26,27)24-13-4-7-17-15(10-13)21(25)23-16-9-12(22)3-6-18(16)30-17/h3-11,24H,1-2H3,(H,23,25)
• InChI Key: NSZFUEVKFYSLOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)Cl)NC3=O)OC
• Molecular Formula: C21H17ClN2O6S
• Molecular Weight: 460.9 g/mol

Description

“N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,4-dimethoxybenzenesulfonamide” is a complex organic compound. It is related to the class of compounds known as dibenzo[b,f][1,4]oxazepines. These compounds are useful intermediates for the preparation of pharmaceutical actives and fine chemicals.

Scientific Research Applications

Carbonic Anhydrase Inhibition

The primary sulfonamide group in dibenzo[b,f][1,4]oxazepine derivatives, similar to N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,4-dimethoxybenzenesulfonamide, facilitates the construction of the [1,4]oxazepine ring. This structural feature is crucial for the inhibition of human carbonic anhydrases, which are therapeutically relevant enzymes. Such inhibitors have potential applications in medical treatments for conditions where carbonic anhydrase activity is implicated, such as glaucoma, epilepsy, and certain forms of edema. The ability of the primary sulfonamide functionality to act as a zinc-binding group in enzyme inhibition highlights its importance in the medicinal chemistry of carbonic anhydrase inhibitors (Sapegin et al., 2018).

Mechanism of Action

Target of Action

The primary target of N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,4-dimethoxybenzenesulfonamide is the Dopamine D2 receptor . This receptor plays a crucial role in the central nervous system, influencing a variety of physiological functions such as mood, reward, and motor control .

Mode of Action

This compound: acts as a selective inhibitor of the Dopamine D2 receptor . By binding to this receptor, it prevents the interaction of dopamine, a neurotransmitter, with the receptor. This inhibition alters the normal signaling pathways in the brain .

Biochemical Pathways

The inhibition of the Dopamine D2 receptor by This compound affects the dopaminergic pathways in the brain. These pathways are involved in a variety of functions, including motor control, reward, and several forms of memory . The compound’s action can therefore have downstream effects on these functions.

Result of Action

The molecular and cellular effects of This compound ’s action are related to its inhibition of the Dopamine D2 receptor. This can result in changes in mood, reward perception, and motor control . The compound has potential therapeutic applications in treating central nervous system disorders, including Tourette’s syndrome, bipolar disorder, hyperprolactinemia, tardive dyskinesia, Huntington’s chorea, psychosis, depression, or schizophrenia .